Cas no 1806232-24-5 (Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate)

Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate is a halogenated pyridine derivative featuring a trifluoromethoxy substituent and an ester functional group. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the iodine substituent. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. The methyl ester moiety provides a convenient handle for further derivatization. Its well-defined structure and high purity make it suitable for use as a building block in synthetic chemistry, enabling the development of novel compounds with potential applications in medicinal chemistry and material science.
Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate structure
1806232-24-5 structure
Product Name:Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
CAS No:1806232-24-5
MF:C9H7F3INO3
MW:361.056465387344
CID:4836051
Update Time:2025-06-14

Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
    • Inchi: 1S/C9H7F3INO3/c1-4-7(17-9(10,11)12)6(13)5(3-14-4)8(15)16-2/h3H,1-2H3
    • InChI Key: RJFJLOHNKDWLCV-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)OC)=CN=C(C)C=1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.4

Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029090861-1g
Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
1806232-24-5 97%
1g
$1,460.20 2022-03-31

Additional information on Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806232-24-5)

Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806232-24-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine carboxylates, which are known for their versatile applications in drug discovery and material science. The presence of both iodo and trifluoromethoxy functional groups enhances its reactivity, making it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential role in developing next-generation therapeutics and crop protection agents.

The structural uniqueness of Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate lies in its multifunctional pyridine core. The methyl ester group at the 5-position offers excellent stability, while the iodo substituent at the 4-position facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings. These properties align with the growing demand for highly functionalized heterocycles in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, addressing global challenges like antibiotic resistance and chronic diseases.

From a synthetic perspective, CAS No. 1806232-24-5 is often utilized as a building block for constructing more complex architectures. Its trifluoromethoxy group is particularly noteworthy, as it improves metabolic stability and lipophilicity—key factors in optimizing drug candidates. This aligns with the pharmaceutical industry's focus on bioisosteric replacements and fluorine-containing motifs. Additionally, agrochemical researchers leverage its halogenated pyridine scaffold to develop novel pesticides with enhanced efficacy and environmental safety.

The compound's relevance extends to material science, where its electronic properties are explored for organic semiconductors and light-emitting diodes (OLEDs). The integration of iodine and trifluoromethoxy groups can fine-tune electron density, making it a candidate for advanced optoelectronic applications. This interdisciplinary appeal underscores why Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate is frequently searched in academic and industrial databases.

Quality and purity are critical for CAS No. 1806232-24-5, as impurities can significantly impact downstream applications. Reputable suppliers provide detailed analytical certificates (CoA), including HPLC, NMR, and mass spectrometry data, ensuring compliance with stringent research standards. Storage recommendations typically suggest anhydrous conditions and protection from light to maintain stability, reflecting best practices for handling sensitive intermediates.

In summary, Methyl 4-iodo-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate represents a cutting-edge tool for innovators in life sciences and advanced materials. Its multifaceted reactivity and structural features position it at the forefront of molecular design, answering pressing needs in healthcare and sustainability. As research progresses, this compound is poised to play a pivotal role in breakthroughs across multiple scientific domains.

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